molecular formula C12H8Cl2OS B8420520 2-(3,4-Dichlorophenyl)-1-(2-thienyl)ethanone

2-(3,4-Dichlorophenyl)-1-(2-thienyl)ethanone

Cat. No. B8420520
M. Wt: 271.2 g/mol
InChI Key: MWHBYDHNJMOVDF-UHFFFAOYSA-N
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Patent
US04159338

Procedure details

Using the procedure described in Example 4A, 100.0 g of 3,4-dichlorophenylacetic acid, 242.0 g of thiophene and 144.0 g of trifluoroacetic anhydride gave from methanol 61.7 g of 2-(3,4-dichlorophenyl)-1-(2-thienyl)ethanone, m.p. 59.5-60.5.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
242 g
Type
reactant
Reaction Step Two
Quantity
144 g
Type
reactant
Reaction Step Three
Quantity
61.7 g
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([OH:12])=O)[CH:5]=[CH:6][C:7]=1[Cl:8].[S:13]1[CH:17]=[CH:16][CH:15]=[CH:14]1.FC(F)(F)C(OC(=O)C(F)(F)F)=O>CO>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][C:10]([C:14]2[S:13][CH:17]=[CH:16][CH:15]=2)=[O:12])[CH:5]=[CH:6][C:7]=1[Cl:8]

Inputs

Step One
Name
Quantity
100 g
Type
reactant
Smiles
ClC=1C=C(C=CC1Cl)CC(=O)O
Step Two
Name
Quantity
242 g
Type
reactant
Smiles
S1C=CC=C1
Step Three
Name
Quantity
144 g
Type
reactant
Smiles
FC(C(=O)OC(C(F)(F)F)=O)(F)F
Step Four
Name
Quantity
61.7 g
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=C(C=CC1Cl)CC(=O)C=1SC=CC1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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